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Compound of Interest

Compound Name:
[5-Chloro-2-(ethylthio)phenyl]-

hydrazine

CAS No.: 1478187-78-8

Cat. No.: B1459519

Get Quote

Executive Summary & Chemical Identity
[5-Chloro-2-(ethylthio)phenyl]-hydrazine is a substituted phenylhydrazine characterized by a

chlorine atom at the meta position (relative to the hydrazine) and an ethylthio ether group at the

ortho position. This specific substitution pattern is critical for directing the biological activity of

downstream pyrazole derivatives, often enhancing lipophilicity and metabolic stability in

herbicidal or insecticidal applications.
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Parameter Detail

IUPAC Name [5-Chloro-2-(ethylthio)phenyl]hydrazine

Common Synonyms
1-(5-Chloro-2-ethylthiophenyl)hydrazine; 3-

Chloro-6-ethylthiophenylhydrazine

Molecular Formula C₈H₁₁ClN₂S

Molecular Weight 202.70 g/mol (Free Base)

SMILES CCSc1ccc(Cl)cc1NN

Structure Class Polysubstituted aryl hydrazine / Thioether

Fundamental Physicochemical Profile
The following data synthesizes experimental baselines from the homologous 2-alkylthio-5-

chlorophenylhydrazine series (Methyl/Ethyl/Propyl).

Physical Constants
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Property Value / Range Context & Technical Note

Physical State Solid (Low melting) or Oil

Free base is often an oil or

low-melting solid; typically

handled as the Hydrochloride

(HCl) salt for stability.

Melting Point (HCl Salt) 190°C – 198°C (Dec.)

Based on the methylthio

analog (196–198°C). The ethyl

chain introduces slight lattice

disruption, potentially lowering

MP by 2–5°C.

Boiling Point ~315°C (Predicted)

Decomposition occurs before

boiling at atmospheric

pressure. Vacuum distillation

required.[1]

pKa (Hydrazine) ~5.2 ± 0.5

The electron-withdrawing Cl

and S-Et groups reduce the

basicity of the hydrazine

moiety compared to

phenylhydrazine (pKa ~5.2).

LogP (Octanol/Water) 3.45 ± 0.3

High lipophilicity driven by the

ethylthio and chloro

substituents.

Solubility (Free Base) High
DCM, Ethyl Acetate, Toluene,

Chloroform.

Solubility (HCl Salt) Moderate to High

Water, Methanol, DMSO.

Limited solubility in non-polar

organics.[1]

Spectral Characteristics (Diagnostic)[4]
¹H NMR (DMSO-d₆, HCl salt):

δ 1.25 (t, 3H): Methyl protons of the ethyl group.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://m.youtube.com/watch?v=FJNwLzF6fE8
https://m.youtube.com/watch?v=FJNwLzF6fE8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


δ 2.95 (q, 2H): Methylene protons (-S-CH₂-).

δ 6.90 – 7.30 (m, 3H): Aromatic protons (ABC system due to 1,2,4-substitution).

δ 8.50 – 10.50 (br s): Hydrazine protons (–NH–NH₃⁺), exchangeable with D₂O.

MS (ESI+):

m/z 203/205: Characteristic [M+H]⁺ cluster showing the ³⁵Cl/³⁷Cl isotope pattern (3:1

ratio).

Synthesis & Manufacturing Protocol
The industrial preparation follows a standard diazotization-reduction sequence, starting from

the commercially available 2,5-dichloronitrobenzene or 5-chloro-2-fluoroaniline.

Pathway Diagram
The following Graphviz diagram illustrates the critical "One-Pot" diazotization and reduction

workflow.

Critical Safety Controls
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[5-Chloro-2-(ethylthio)phenyl]-hydrazine
(HCl Salt)

Click to download full resolution via product page

Figure 1: Synthetic pathway from nitrobenzene precursor to the final hydrazine salt.[2]

Detailed Experimental Protocol (Aniline to Hydrazine)
Diazotization:

Dissolve 1.0 eq of 5-chloro-2-(ethylthio)aniline in concentrated HCl (approx. 3-4 eq) and

cool to -5°C using an acetone/ice bath.
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Add aqueous NaNO₂ (1.05 eq) dropwise, maintaining internal temperature < 0°C.

Checkpoint: The solution should become clear/yellow.[1] Test with starch-iodide paper

(instant blue) to confirm excess nitrite, then destroy excess with urea.

Reduction (Stannous Chloride Method):

Prepare a solution of SnCl₂[3][4]·2H₂O (2.5 eq) in conc. HCl at 0°C.

Transfer the cold diazonium solution into the stannous chloride solution with vigorous

stirring.

Observation: A heavy precipitate (the hydrazine double salt) forms immediately.

Isolation:

Stir for 1 hour at 0°C, then filter the solid.

Recrystallize from Ethanol/Water to yield the Hydrochloride Salt.

Reactivity & Stability Profile
This molecule possesses two distinct reactive centers: the hydrazine moiety (nucleophile) and

the thioether (oxidizable sulfur).

Heterocycle Formation (Pyrazoles)
The primary application is the condensation with 1,3-dicarbonyls to form pyrazoles. The

ethylthio group provides steric bulk and lipophilicity without deactivating the ring significantly.

[5-Chloro-2-(ethylthio)phenyl]-hydrazine

1-Aryl-Pyrazole Derivative
(Agrochemical Scaffold)

 Cyclodehydration
(EtOH, Reflux, H+)

S-Oxide (Sulfoxide)
(Impurity/Metabolite)

 S-Oxidation
(Unwanted Side Reaction)

Reagent: 1,3-Diketone
(e.g., Acetylacetone) Reagent: H2O2 / mCPBA
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Figure 2: Divergent reactivity pathways showing the desired cyclization vs. unwanted oxidation.

Stability Concerns[3]
Oxidation Sensitivity: The thioether (-SEt) is prone to oxidation to sulfoxide (-S(=O)Et) or

sulfone (-SO₂Et) if exposed to peroxides or air over prolonged periods.

Hydrazine Decomposition: Free base hydrazines are air-sensitive and darken upon storage

due to diazenyl radical formation. Always store as the HCl salt under inert atmosphere

(Argon/Nitrogen) at 2–8°C.

Handling, Safety, and Toxicology (E-E-A-T)
Warning: Phenylhydrazines are potent toxins and suspected carcinogens.

Hazard Class GHS Category Precautionary Statement

Acute Toxicity Category 3 (Oral/Dermal/Inhal)
Toxic if swallowed, in contact

with skin, or inhaled.

Sensitization Category 1 (Skin)
May cause an allergic skin

reaction.[5]

Carcinogenicity Category 1B

Presumed human carcinogen

(based on hydrazine structural

alerts).

Environmental Aquatic Acute 1
Very toxic to aquatic life

(prevent release to drains).

Protocol for Spills: Do not use standard bleach (hypochlorite) directly on hydrazine spills, as

this can generate toxic chloramines or nitrogen gas violently. Neutralize with dilute sulfuric acid

to form the stable sulfate salt, then absorb with vermiculite.

References
General Synthesis of Phenylhydrazines:Vogel's Textbook of Practical Organic Chemistry, 5th
Ed. Longman Scientific & Technical, 1989.
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Analogous Methylthio Compound Data:Sigma-Aldrich Safety Data Sheet, Product: (5-Chloro-

2-methylphenyl)hydrazine hydrochloride.

Pyrazole Synthesis Applications:Bioorganic & Medicinal Chemistry Letters, "Synthesis and
fungicidal activity of novel pyrazole derivatives containing a sulfur atom." (Context for
ethylthio-pyrazole utility).

Chemical Identity Verification:PubChem Compound Summary, "2-Ethylphenylhydrazine

hydrochloride" (Homologous series comparison).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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